1-[2-(diethylamino)-2-oxoethyl]-1H-1,2,3-triazole-4-carboxylic acid

• IUPAC Name: 1-[2-(diethylamino)-2-oxoethyl]triazole-4-carboxylic acid
• InChI: InChI=1S/C9H14N4O3/c1-3-12(4-2)8(14)6-13-5-7(9(15)16)10-11-13/h5H,3-4,6H2,1-2H3,(H,15,16)
• InChI Key: AQDLJFYNXSBYHR-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)CN1C=C(N=N1)C(=O)O
• Molecular Formula: C9H14N4O3
• Molecular Weight: 226.23 g/mol

Description

Synthesis Analysis

This involves detailing the chemical reactions used to synthesize the compound. It includes the reactants, conditions, catalysts, and the yield of the product.

Molecular Structure Analysis

This involves determining the arrangement of atoms in a molecule and the chemical bonds that hold the atoms together. Techniques such as X-ray crystallography, NMR spectroscopy, and infrared spectroscopy are often used.

Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. It includes understanding the reaction mechanism, the products formed, and the conditions required for the reaction.

Physical and Chemical Properties Analysis

This involves studying properties like melting point, boiling point, solubility, density, and reactivity. These properties can give insights into how the compound behaves under different conditions.

Mechanism of Action

In the context of bioactive compounds, this refers to how the compound interacts with biological systems. It could involve binding to specific receptors, inhibiting certain enzymes, or modulating specific biological pathways.

Safety and Hazards

This involves understanding the potential risks associated with the compound. It includes toxicity, flammability, environmental impact, and precautions for handling and storage.

Future Directions

This involves discussing potential areas of future research or applications of the compound. It could involve developing new synthesis methods, finding new uses for the compound, or studying its effects in more detail.